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Compound Focus: N-Desethyl amodiaquine dihydrochloride

CAS No.: 79049-30-2

Cat. No.: S904130

Introduction and Background

N-Desethyl amodiaquine is the major, biologically active metabolite of the antiparasitic drug Amodiaquine
[1] [2] [3]. Tt is an antiparasitic agent effective against malaria, with reported ICso values of 97 nM and 25
nM for strains V1/S and 3D7, respectively [1] [2]. Amodiaquine acts as a pro-drug, with its therapeutic
efficacy largely attributed to this active metabolite [4] [3]. These notes provide researchers with detailed
protocols for preparing stock solutions of N-Desethyl amodiaquine to ensure reproducible results in in vitro

and in vivo studies.

Physicochemical and Solubility Data

The table below summarizes key physicochemical properties and solubility data for N-Desethyl

amodiaquine, which are critical for experimental planning and solution preparation.

Property Value | Description
CAS Number 79352-78-6 [1] [2]
Molecular Formula C1sH1sCIN3O [1] [2]
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Property Value | Description

Molecular Weight 327.81 g/mol [2]

Appearance Light yellow to yellow solid powder [2] [5]
Solubility in DMSO ~100 mg/mL (~305.05 mM) [1] [2]

Experimental Protocols

Preparation of Primary Stock Solution in DMSO

This protocol is suitable for creating a concentrated, long-term storage stock for in vitro applications.

¢ Recommended Concentration: 100 mg/mL (305.05 mM) in DMSO [1] [2].
e Procedure:
o Allow the N-Desethyl amodiaquine powder to equilibrate to room temperature.
o Weigh out the desired amount of compound (e.g., 10 mg, 25 mg, 50 mg).
o Transfer the powder to an appropriate amber vial or Eppendorf tube.
o Add the calculated volume of fresh, high-quality, anhydrous DMSO to achieve the 100
mg/mL concentration (e.g., add 100 yL DMSO per 10 mg of powder).
o Cap the vial tightly and vortex until the solid is completely dissolved, which may require brief
sonication.
e Storage: Aliquot the stock solution and store at -80°C for up to 6 months or -20°C forup to 1
month [1] [2]. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for In Vivo Studies

For animal studies, the primary DMSO stock must be further diluted into a biocompatible vehicle. Below are
three commonly used formulations. Always prepare these working solutions fresh on the day of the

experiment.

Protocol 1: Aqueous Solution with Surfactants [2] [5]

¢ Final Composition: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline
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e Procedure:
o Add 100 pL of the 25 mg/mL DMSO stock solution to 400 pyL PEG300. Mix evenly.
o Add 50 pL Tween 80 to the mixture and mix evenly.
o Add 450 pL of physiological saline (0.9% NaCl) to adjust the final volume to 1 mL. Mix
thoroughly to obtain a clear solution.
o The final concentration of the working solution is 2.5 mg/mL.

Protocol 2: Cyclodextrin-Based Aqueous Solution [2] [5]

¢ Final Composition: 10% DMSO + 90% (20% SBE-(3-CD in Saline)
e Procedure:
o First, prepare the 20% SBE-[3-CD saline solution by dissolving 2 g of SBE-B3-CD in 10 mL of
saline. Ensure it is fully dissolved and clear [1] [2].
o Add 100 pL of the 25 mg/mL DMSO stock solution to 900 pL of the 20% SBE-B-CD solution.
o Mix evenly to obtain a clear solution.
o The final concentration of the working solution is 2.5 mg/mL.

Protocol 3: Oil-Based Solution for Prolonged Dosing [2] [5]

¢ Final Composition: 10% DMSO + 90% Corn Oil
e Procedure:
o Add 100 pL of the 25 mg/mL DMSO stock solution to 900 pL of corn oil.
o Mix evenly until a clear solution is achieved.
o The final concentration of the working solution is 2.5 mg/mL.
¢ Note: This formulation should be chosen carefully if the continuous dosing period exceeds half a
month [2].

Critical Experimental Considerations

e Solution Stability: Always visually inspect the solution before use. Precipitates or cloudiness indicate
instability. The provided storage times are guidelines and should be validated for specific
experimental conditions [1].

¢ In Vivo Formulation Selection: The choice of vehicle can significantly impact drug bioavailability
and pharmacokinetics. Pilot studies are recommended to confirm the suitability of the chosen
formulation for the specific route of administration (e.g., IP, IV, PO) and research model [5].

o Safety and Handling: N-Desethyl amodiaquine is intended for research use only and is not for
human consumption [1] [2]. Standard laboratory safety practices, including the use of personal
protective equipment (PPE), should always be followed when handling the compound and its
solutions.
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The following workflow summarizes the key decision points in the stock solution preparation process:

Is the application
in vitro or in vivo?

In Vitro Gn Vivo ApplicatiorD

Stock First

. . Prepare 100 mg/mL
Gn Vitro Ap phcatlorD Primary Stock in DMSO

Prepdre from powder

Select in vivo formulation
based on study needs

Prepare 100 mg/mL
Primary Stock in DMSO

rolonged dosing
(use carefully)

Enhanced solubility General purpose

Aliquot and Store at -80°C Protocol 2: Protocol 3: Protocol 1:
d Cyclodextrin-Based Oil-Based Aqueous/Surfactant

@se Working Solution Fres}D
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Troubleshooting Guide

Suggested Resolution

Issue Potential Cause
Precipitation in Solvent evaporation, freeze-
stock solution thaw cycles, exceeding

solubility limit.

Cloudiness in Incompatibility between DMSO
working solution  stock and aqueous/organic
vehicle, or poor mixing.

Unexpected Compound degradation or
experimental inaccurate concentration.
results

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Ensure airtight storage, prepare fresh aliquots,
and avoid repeated freezing/thawing. Confirm
the concentration is within the solubility limit in
DMSO [1].

Add co-solvents sequentially and mix
thoroughly at each step. Consider using a
cyclodextrin-based formulation (Protocol 2) to
improve solubility [2] [5].

Use freshly prepared solutions, minimize
storage time, and validate stock solution
concentration before use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6

Tech Support


https://www.smolecule.com/products/b904130#n-desethyl-amodiaquine-stock-solution-preparation
https://www.smolecule.com/products/b904130#n-desethyl-amodiaquine-stock-solution-preparation
https://www.smolecule.com/products/b904130#n-desethyl-amodiaquine-stock-solution-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s904130?utm_src=pdf-bulk
https://www.smolecule.com/products/s904130?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

